
A Researcher's Guide to Morphological
Characterization of NiO Nanostructures using

TEM

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nickel(II) oxide

Cat. No.: B3432326 Get Quote

A comparative analysis of synthesis methods and their impact on the nanoscale morphology of

Nickel Oxide, supported by Transmission Electron Microscopy (TEM) data.

This guide provides a comprehensive comparison of common synthesis techniques for

producing nickel oxide (NiO) nanostructures, with a focus on how each method influences the

resulting morphology as observed through Transmission Electron Microscopy (TEM). For

researchers, scientists, and professionals in drug development, understanding the relationship

between synthesis parameters and the physical characteristics of nanomaterials is crucial for

their application. This document outlines key experimental data, detailed protocols, and a visual

workflow to aid in the selection of appropriate synthesis and characterization methods.

Morphological Comparison of NiO Nanostructures
The morphology of NiO nanostructures is highly dependent on the synthesis route. Different

methods yield distinct shapes and sizes, which in turn affect the material's properties and

performance in various applications. The following table summarizes quantitative data obtained

from TEM analysis for NiO nanostructures prepared by different techniques.
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Synthesis
Method

Morphology
Observed by
TEM

Particle Size
(nm)

Lattice
Spacing (nm)

Reference(s)

Hydrothermal

Nanoporous

nanosheets and

nanowires

N/A N/A [1]

Rod-like patterns ~10 N/A [2]

Thin nanosheets

and splinter-like

structures

N/A (micrometer

length)
N/A [3]

Sol-Gel
Spherical

nanoparticles
45 - 95 N/A [4]

Octahedral

nanoparticles
N/A N/A [5]

Co-precipitation
Spherical

nanoparticles
25 - 30 N/A [6]

Crystalline

nanoparticles
~26 (average) N/A

Thermal

Decomposition

Spherical

nanoparticles
30 - 40 N/A [7]

Porous, flake-like

to well-faceted

polyhedral

crystals

4.97 - 17.8 N/A [8]

Solution

Combustion

Single-phase

face-centered

cubic

nanoparticles

33 - 50 (average)

~0.200 (200

plane), ~0.239

(111 plane)

[9]
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Detailed methodologies are essential for reproducing experimental results. Below are protocols

for common synthesis methods of NiO nanostructures and their subsequent TEM analysis.

Hydrothermal Synthesis of NiO Nanostructures
The hydrothermal method involves a chemical reaction in an aqueous solution above ambient

temperature and pressure.

Precursor Preparation: Nickel salts such as nickel nitrate (Ni(NO₃)₂) or nickel acetate

(Ni(CH₃COO)₂) are dissolved in deionized water.[3]

Reaction: The precursor solution is placed in a Teflon-lined stainless-steel autoclave and

heated to a specific temperature (e.g., 180°C) for a set duration (e.g., 12 hours).[1]

Washing and Drying: After the reaction, the autoclave is cooled to room temperature. The

resulting precipitate is collected, washed multiple times with deionized water and ethanol to

remove any unreacted precursors and byproducts, and then dried in an oven.[1]

Calcination: The dried powder is often calcined at a high temperature (e.g., 500°C) in air to

obtain the final NiO nanostructures.[1][3]

Sol-Gel Synthesis of NiO Nanoparticles
The sol-gel process involves the evolution of inorganic networks through the formation of a

colloidal suspension (sol) and gelation of the sol to form a network in a continuous liquid phase

(gel).

Sol Formation: A nickel precursor, such as Nickel(II) nitrate hexahydrate (Ni(NO₃)₂·6H₂O), is

dissolved in a solvent, often with a surfactant like Poly(alkylene oxide) block copolymer.[10]

Gelation: The sol is stirred, and a gelling agent is added to initiate the formation of a gel. The

process is sensitive to parameters like pH and temperature.

Drying: The gel is dried to remove the solvent. The drying conditions can influence the final

morphology.

Calcination: The dried gel is calcined at a specific temperature (e.g., 923 K) to remove

organic residues and induce crystallization of NiO nanoparticles.[10]
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Co-precipitation Synthesis of NiO Nanoparticles
Co-precipitation is a simple and widely used method for synthesizing nanoparticles.

Precursor Solution: An aqueous solution of a nickel salt, such as Nickel(II) Chloride

Hexahydrate (NiCl₂·6H₂O), is prepared.[11]

Precipitation: A precipitating agent, typically a base like sodium hydroxide (NaOH), is added

dropwise to the nickel salt solution while stirring. This leads to the formation of a nickel

hydroxide precipitate.[11]

Washing: The precipitate is thoroughly washed with deionized water to remove any ionic

impurities.[11]

Drying and Calcination: The washed precipitate is dried and then calcined at an elevated

temperature to convert the nickel hydroxide into nickel oxide nanoparticles.[11]

TEM Sample Preparation and Analysis
Transmission Electron Microscopy is a powerful technique for visualizing the morphology, size,

and crystal structure of nanomaterials.

Sample Dispersion: A small amount of the synthesized NiO nanostructure powder is

dispersed in a suitable solvent like ethanol. The suspension is then sonicated for a period

(e.g., 20 minutes) to ensure the particles are well-separated.[12]

Grid Preparation: A drop of the dispersed solution is placed onto a TEM grid (typically a

carbon-coated copper grid) and allowed to dry completely.

Imaging: The prepared grid is then loaded into the TEM. Images are acquired at different

magnifications to observe the overall morphology and individual nanostructures. An

accelerating voltage of around 100 kV is often used.[4]

High-Resolution TEM (HRTEM) and Selected Area Electron Diffraction (SAED): HRTEM can

be used to visualize the crystal lattice fringes, allowing for the measurement of interplanar

spacing.[9] SAED patterns provide information about the crystallinity and crystal structure of

the material.[13]
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Experimental Workflow and Logical Relationships
The following diagram illustrates the general workflow for the synthesis and morphological

characterization of NiO nanostructures.

Caption: Workflow for NiO nanostructure synthesis and TEM characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3432326?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

